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Compound of Interest

Compound Name: LY117018 TFA

Cat. No.: B12368364

Get Quote

For Research Purposes Only

Introduction
LY117018, a structural analog of Raloxifene, is a selective estrogen receptor modulator

(SERM) with significant research applications in oncology and cellular biology. As a SERM,

LY117018 exhibits tissue-specific estrogenic and anti-estrogenic activities, making it a valuable

tool for investigating the complex roles of estrogen receptors in various physiological and

pathological processes. This document provides detailed application notes and experimental

protocols for the use of LY117018 trifluoroacetate (TFA) salt in research settings. The

trifluoroacetate salt form is commonly used for research compounds to improve solubility and

stability.
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Product Name LY117018 TFA

Synonyms

6-hydroxy-2-(p-hydroxyphenyl)-3-[4-(2-

pyrrolidin-1-ylethoxy)benzoyl]benzo[b]thiophene

trifluoroacetate

Appearance Solid powder

Purity ≥98% (as determined by HPLC)

Solubility Soluble in DMSO

Storage Store at -20°C for long-term storage.

CAS Number 63676-25-5 (free base)

Molecular Formula C₃₀H₂₉F₃NO₅S (for TFA salt)

Molecular Weight 584.62 g/mol (for TFA salt)

Potential Suppliers:

MedChemExpress[1]

BioCat[2]

Cayman Chemical

Selleck Chemicals

Tocris Bioscience

Note: Researchers should independently verify the product specifications and purity from their

chosen supplier.

Mechanism of Action
LY117018 functions as a selective estrogen receptor modulator, binding to estrogen receptors

(ERα and ERβ) and either inhibiting or mimicking the effects of estrogen in a tissue-dependent

manner. In breast cancer cells, it primarily acts as an estrogen receptor antagonist, inhibiting

the proliferative effects of estrogen.[1] This antagonistic action is the basis for its investigation
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as a potential anti-cancer agent. In other cell types, such as endothelial cells, LY117018 has

been shown to exert estrogen-like effects, including the activation of signaling pathways like the

ERK1/2 cascade, which can lead to anti-apoptotic effects.

Quantitative Data
The following table summarizes the key quantitative parameters of LY117018 based on

available research.

Parameter Value Cell Line/System Reference

IC₅₀ (Cell

Proliferation)
1 µM MCF-7 [1]

IC₅₀ (Half-maximal inhibitory concentration) indicates the concentration of LY117018 required

to inhibit 50% of MCF-7 cell proliferation.

Signaling Pathway
The signaling pathway of LY117018 involves its interaction with estrogen receptors and

subsequent modulation of downstream cellular processes. A key pathway affected is the

MAPK/ERK pathway.
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In Vitro Cell Proliferation Assay (MCF-7 Cells)
This protocol is designed to assess the anti-proliferative effects of LY117018 on the estrogen

receptor-positive human breast cancer cell line, MCF-7.

Materials:

MCF-7 cells

DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% Fetal Bovine Serum

(FBS) and 1% Penicillin-Streptomycin

Phenol red-free DMEM supplemented with 5% charcoal-stripped FBS (cs-FBS)

LY117018 TFA

DMSO (Dimethyl sulfoxide)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or other cell viability

reagent (e.g., WST-1, PrestoBlue)

96-well plates

Multichannel pipette

Plate reader

Procedure:

Cell Seeding:

Culture MCF-7 cells in DMEM with 10% FBS.

Trypsinize and resuspend cells in phenol red-free DMEM with 5% cs-FBS.

Seed 5,000 cells per well in a 96-well plate and incubate for 24 hours at 37°C, 5% CO₂.
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Prepare a 10 mM stock solution of LY117018 TFA in DMSO.

Perform serial dilutions in phenol red-free DMEM with 5% cs-FBS to achieve final

concentrations ranging from 0.01 µM to 10 µM. Include a vehicle control (DMSO at the

same final concentration as the highest LY117018 treatment).

Remove the medium from the wells and add 100 µL of the prepared LY117018 dilutions or

vehicle control.

Incubation:

Incubate the plate for 96 hours at 37°C, 5% CO₂.

Cell Viability Assessment (MTT Assay):

Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a plate reader.

Data Analysis:

Calculate the percentage of cell viability relative to the vehicle control.

Plot the percentage of viability against the log concentration of LY117018 to determine the

IC₅₀ value.
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Western Blot Analysis of ERK1/2 Phosphorylation
This protocol describes the detection of phosphorylated ERK1/2 in response to LY117018

treatment in a suitable cell line (e.g., human umbilical vein endothelial cells - HUVECs, where it

may have agonist effects).

Materials:

HUVECs (or other relevant cell line)

Appropriate cell culture medium

LY117018 TFA

DMSO

Serum-free medium

RIPA buffer with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204) and anti-total-ERK1/2

HRP-conjugated secondary antibody

ECL (Enhanced Chemiluminescence) substrate

Western blot imaging system

Procedure:

Cell Culture and Treatment:
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Culture cells to 70-80% confluency.

Serum-starve the cells for 12-24 hours.

Treat cells with LY117018 at desired concentrations (e.g., 1 µM) for various time points

(e.g., 0, 15, 30, 60 minutes). Include a vehicle control.

Protein Extraction:

Wash cells with ice-cold PBS.

Lyse cells in RIPA buffer on ice.

Centrifuge to pellet cell debris and collect the supernatant.

Protein Quantification:

Determine the protein concentration of each lysate using a BCA assay.

SDS-PAGE and Western Blotting:

Normalize protein amounts and prepare samples with Laemmli buffer.

Separate proteins on an SDS-PAGE gel.

Transfer proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary anti-phospho-ERK1/2 antibody overnight at 4°C.

Wash the membrane with TBST.

Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane with TBST.

Apply ECL substrate and visualize the bands using an imaging system.
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Stripping and Re-probing:

Strip the membrane according to the manufacturer's protocol.

Re-probe with anti-total-ERK1/2 antibody to confirm equal protein loading.
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Western Blot Workflow
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Disclaimer
This document is intended for informational and research purposes only. The protocols

provided are general guidelines and may require optimization for specific experimental

conditions and cell lines. Researchers should always adhere to proper laboratory safety

procedures and consult relevant literature for more detailed information. The suppliers

mentioned are for informational purposes and do not constitute an endorsement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b12368364?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/ly117018.html
https://www.biocat.com/products/ly117018-tfa-t86835-10mg-tm
https://www.benchchem.com/product/b12368364/docs#ly117018-tfa-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b12368364/docs#ly117018-tfa-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b12368364/docs#ly117018-tfa-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b12368364/docs#ly117018-tfa-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b12368364?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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